Cas no 328405-12-5 ((7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride)
(7R)-5-azaspiro[2.4]heptan-7-amine dihydrochloride is a chiral spirocyclic amine derivative with potential applications in pharmaceutical synthesis and medicinal chemistry. Its rigid spiro[2.4]heptane scaffold confers structural uniqueness, enabling precise stereochemical control in drug design. The dihydrochloride salt form enhances solubility and stability, facilitating handling and storage. The (7R)-configuration ensures enantiomeric purity, critical for selective biological activity. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly for central nervous system (CNS) targets and receptor modulators. Its compact, strained ring system may contribute to improved binding affinity and metabolic stability in lead optimization. The high purity and well-defined stereochemistry make it valuable for research requiring structurally constrained amine motifs.
328405-12-5 structure
Product Name:(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride
CAS No:328405-12-5
MF:C6H14Cl2N2
MW:185.094759464264
CID:1110917
PubChem ID:10313421
Update Time:2025-05-27
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (7R)-5-Azaspiro[2.4]heptan-7-amine hydrochloride
- (7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride
- (R)-5-Azaspiro[2.4]heptan-7-amine dihydrochloride
- SCHEMBL7900380
- (R)-5-Azaspiro[2.4]heptan-7-aminedihydrochloride
- 328405-12-5
-
- Inchi: 1S/C6H12N2.2ClH/c7-5-3-8-4-6(5)1-2-6;;/h5,8H,1-4,7H2;2*1H/t5-;;/m0../s1
- InChI Key: YJMPDZLZEKRKFR-XRIGFGBMSA-N
- SMILES: Cl.Cl.N1C[C@@H](C2(C1)CC2)N
Computed Properties
- Exact Mass: 184.0534038g/mol
- Monoisotopic Mass: 184.0534038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 107
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38Ų
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00192-1-100 MG |
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
328405-12-5 | 95% | 100MG |
¥ 1,557.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00192-1-250 MG |
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
328405-12-5 | 95% | 250MG |
¥ 2,336.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00192-1-500 MG |
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
328405-12-5 | 95% | 500MG |
¥ 3,115.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00192-1-1 G |
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
328405-12-5 | 95% | 1g |
¥ 3,894.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00192-100 MG |
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
328405-12-5 | 95% | 100MG |
¥ 2,560.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00192-250 MG |
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
328405-12-5 | 95% | 250MG |
¥ 3,841.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00192-500 MG |
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
328405-12-5 | 95% | 500MG |
¥ 5,121.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00192-1 G |
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
328405-12-5 | 95% | 1g |
¥ 6,402.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00192-1-100MG |
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
328405-12-5 | 95% | 100MG |
¥ 976.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00192-1-250MG |
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride |
328405-12-5 | 95% | 250MG |
¥ 1,557.00 | 2023-04-13 |
(7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
328405-12-5 ((7R)-5-azaspiro[2.4]heptan-7-amine;dihydrochloride) Related Products
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